Cas no 1841081-27-3 (Ethyl 2,4-dichloroquinazoline-6-carboxylate)

• Product Name: Ethyl 2,4-dichloroquinazoline-6-carboxylate
• CAS No: 1841081-27-3
• MF: C₁₁H₈Cl₂N₂O₂
• MW: 271.099420547485
• MDL: MFCD27922743
• CID: 2503061
• PubChem ID: 71721111
• Update Time: 2025-07-19

Ethyl 2,4-dichloroquinazoline-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2,4-dichloroquinazoline-6-carboxylate
• AK138566
• AX8260169
• C73545
• DB-157419
• 1841081-27-3
• Ethyl2,4-dichloroquinazoline-6-carboxylate
• CS-0088923
• AKOS022173944

• MDL： MFCD27922743
• Inchi： 1S/C11H8Cl2N2O2/c1-2-17-10(16)6-3-4-8-7(5-6)9(12)15-11(13)14-8/h3-5H,2H2,1H3
• InChI Key： DYFXWHCPIGOMPA-UHFFFAOYSA-N
• SMILES： ClC1=C2C=C(C(=O)OCC)C=CC2=NC(=N1)Cl

Computed Properties

• Exact Mass: 269.996
• Monoisotopic Mass: 269.996
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.1
• XLogP3: 3.7

Experimental Properties

• Boiling Point: 431.3°C at 760 mmHg

Ethyl 2,4-dichloroquinazoline-6-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Additional information on Ethyl 2,4-dichloroquinazoline-6-carboxylate

Ethyl 2,4-dichloroquinazoline-6-carboxylate (CAS No. 1841081-27-3): A Comprehensive Overview

Ethyl 2,4-dichloroquinazoline-6-carboxylate (CAS No. 1841081-27-3) is a significant compound in the realm of pharmaceutical chemistry, exhibiting a unique molecular structure that has garnered considerable attention from researchers worldwide. This compound, characterized by its quinazoline core and multiple chloro substituents, serves as a versatile intermediate in the synthesis of various pharmacologically active molecules.

The Ethyl 2,4-dichloroquinazoline-6-carboxylate molecule is particularly intriguing due to its potential applications in the development of novel therapeutic agents. Its chemical properties, including its reactivity and stability, make it a valuable building block for medicinal chemists. The presence of two chlorine atoms at the 2 and 4 positions enhances its utility in further functionalization, allowing for the creation of complex derivatives with tailored biological activities.

In recent years, there has been a surge in research focused on quinazoline derivatives, owing to their broad spectrum of biological activities. These derivatives have shown promise in various therapeutic areas, including anticancer, antiviral, and anti-inflammatory applications. The Ethyl 2,4-dichloroquinazoline-6-carboxylate (CAS No. 1841081-27-3) compound is no exception and has been extensively studied for its potential to serve as a precursor in the synthesis of these bioactive molecules.

One of the most compelling aspects of this compound is its role in the development of targeted therapies. Researchers have leveraged its structural features to design molecules that can selectively interact with specific biological targets. For instance, studies have demonstrated that quinazoline derivatives can inhibit kinases, which are enzymes involved in cell signaling pathways. The Ethyl 2,4-dichloroquinazoline-6-carboxylate (CAS No. 1841081-27-3) derivative has been investigated for its ability to modulate these pathways, offering a potential therapeutic strategy against various diseases.

The synthesis of Ethyl 2,4-dichloroquinazoline-6-carboxylate involves multi-step organic reactions that highlight the compound's synthetic versatility. The process typically begins with the chlorination of a quinazoline precursor, followed by esterification to introduce the ethyl carboxylate group. This synthetic route underscores the compound's importance as an intermediate in pharmaceutical manufacturing.

Recent advancements in computational chemistry have further enhanced our understanding of the properties and reactivity of this compound. Molecular modeling studies have provided insights into how the chlorine substituents influence the electronic structure and binding affinity of quinazoline derivatives. These findings are crucial for designing more effective drugs based on this scaffold.

The pharmacological profile of Ethyl 2,4-dichloroquinazoline-6-carboxylate (CAS No. 1841081-27-3) has been thoroughly examined in preclinical studies. These studies have revealed that it exhibits promising activity against several disease models. For example, it has shown inhibitory effects on certain cancer cell lines by disrupting critical signaling pathways involved in tumor growth and survival. Additionally, it has demonstrated potential as an antiviral agent by interfering with viral replication mechanisms.

The safety and efficacy of this compound are also subjects of ongoing research. Toxicological studies have been conducted to assess its potential side effects and determine appropriate dosing regimens. These studies are essential for ensuring that any future drug candidates derived from this compound are safe for human use.

The future prospects for Ethyl 2,4-dichloroquinazoline-6-carboxylate (CAS No. 1841081-27-3) are bright, with researchers continuing to explore its full potential in drug development. Innovations in synthetic methodologies and computational techniques are expected to accelerate the discovery of new derivatives with enhanced therapeutic properties.

In conclusion, Ethyl 2,4-dichloroquinazoline-6-carboxylate (CAS No. 1841081-27-3) is a multifaceted compound with significant implications for pharmaceutical research and development. Its unique structural features and versatile reactivity make it a valuable tool for creating novel therapeutic agents targeting various diseases.